Methyl 1-isopropyl-1H-benzo[d]imidazole-5-carboxylate

• IUPAC Name: methyl 1-propan-2-ylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-8(2)14-7-13-10-6-9(12(15)16-3)4-5-11(10)14/h4-8H,1-3H3
• InChI Key: MOCCMMKHGSOLRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC2=C1C=CC(=C2)C(=O)OC
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID00743081
• Molecular Weight: 218.25 g/mol
• CAS RN: 284672-84-0

Description

“Methyl 1-isopropyl-1H-benzo[d]imidazole-5-carboxylate” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The molecular weight of “this compound” is 218.26. The Inchi Code is 1S/C12H14N2O2/c1-8(2)14-7-13-10-5-4-9(6-11(10)14)12(15)16-3/h4-8H,1-3H3.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

“this compound” is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Crystal and Molecular Structures

Methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a related compound, has been studied for its crystal and molecular structures, revealing insights into its configuration and potential applications in material science and molecular engineering (Richter et al., 2023).

Antimicrobial Applications

A study on novel 2-aryl-5-(3-aryl-[1,2,4]-oxadiazol-5-yl)-1-methyl-1H-benzo[d]imidazole hybrid molecules, which share a core moiety with Methyl 1-isopropyl-1H-benzo[d]imidazole-5-carboxylate, demonstrated promising antimicrobial activities, particularly against Mycobacterium tuberculosis (Shruthi et al., 2016).

Coordination Polymers

Research on coordination polymers involving imidazole derivatives, like this compound, revealed unique structures and properties, potentially applicable in material science and catalysis (He et al., 2020).

Corrosion Inhibition

A study demonstrated the efficacy of benzimidazole derivatives in corrosion inhibition, suggesting potential industrial applications in protecting metals from corrosion (Ammal et al., 2018).

Anticancer Research

Methyl 1-benzyl-2-(4-fluoro-3-nitrophenyl)-1H-benzo[d]imidazole-5-carboxylate, closely related to this compound, showed potential as an anticancer agent, particularly against leukemia, in a study that explored rapid synthesis methods (Jagadeesha et al., 2023).

Mechanism of Action

Target of Action

Methyl 1-isopropyl-1H-benzo[d]imidazole-5-carboxylate is a compound that belongs to the class of imidazole-containing compounds . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities . .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities . The specific pathways and downstream effects influenced by this compound remain to be elucidated.

Pharmacokinetics

Imidazole compounds are generally known for their polar nature, which should improve their pharmacokinetic parameters . .

Result of Action

Given the broad range of biological activities associated with imidazole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.